3-(Dichloromethyl)-1,2,4,5-tetramethylbenzene

• IUPAC Name: 3-(dichloromethyl)-1,2,4,5-tetramethylbenzene
• InChI: InChI=1S/C11H14Cl2/c1-6-5-7(2)9(4)10(8(6)3)11(12)13/h5,11H,1-4H3
• InChI Key: CCYHIHIYFMEOIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)C(Cl)Cl)C)C
• Molecular Formula: C11H14Cl2
• Molecular Weight: 217.13 g/mol
• CAS No.: 135962-97-9

Description

“3-(Dichloromethyl)benzoyl chloride” is a compound with the molecular formula C8H5Cl3O. It has an average mass of 223.484 Da and a Monoisotopic mass of 221.940598 Da.

Synthesis Analysis

The synthesis of “Dichloromethyl methyl ether”, a related compound, can be achieved from methyl formate and a mixture of phosphorus pentachloride and phosphorus oxychloride. Another method involves the chlorination of chlorodimethyl ether.

Molecular Structure Analysis

The structure of “3-(Dichloromethyl)benzoyl chloride” is available as a 2D Mol file or as a computed 3D SD file. The structure of a related compound, “Benzene, (dichloromethyl)-”, is also available.

Chemical Reactions Analysis

There is a report of an aromatic formylation mediated by TiCl4 and dichloromethyl methyl ether. This process has been explored for a wide range of aromatic rings, including phenols, methoxy- and methylbenzenes, as an excellent way to produce aromatic aldehydes.

Physical and Chemical Properties Analysis

The solubility of the potent drinking water mutagen 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone (MX) in water was found to be only slightly dependent on pH. MX was stable in ethyl acetate and acidic water solutions.

Scientific Research Applications

Synthesis and Chemical Reactions

One significant application of similar compounds involves the synthesis of various polysubstituted benzylic compounds. For example, the reaction of dihalotetramethylbenzenes with fuming nitric acid offers a new convenient route to dihalotrimethylbenzylic compounds, which are precursors to various polysubstituted benzylic compounds not easily obtained by ordinary methods. This method showcases the versatility of tetramethylbenzene derivatives in synthesizing complex organic molecules (Suzuki et al., 1971).

Intermediates in Manufacturing

Polychloromononitrobenzenes, derivatives similar in structure to 3-(Dichloromethyl)-1,2,4,5-tetramethylbenzene, are frequently used as intermediates in the manufacture of dyes, phyto-sanitary products, and drugs. The structural properties of these compounds, such as the planarity between the NO2 group and the benzene ring, highlight their importance in chemical synthesis and manufacturing (Bhar et al., 1995).

Material Science

In material science, the study of orientational disorder in compounds like 1,2-dichloro-3,4,5,6-tetramethylbenzene provides insights into the solid-state properties of organic materials. Such studies can lead to the development of new materials with specific electronic or mechanical properties, useful in various applications from electronics to construction (Bräuniger et al., 2001).

Organometallic Chemistry

Tetramethylbenzene derivatives also play a role in organometallic chemistry. For instance, mixed bis(arene)gallium(I) complexes have been synthesized using 1,2,4,5-tetramethylbenzene, demonstrating the compound's utility in forming complex metal-organic frameworks. These frameworks have potential applications in catalysis, gas storage, and separation technologies (Schmidbaur et al., 1990).

Mechanism of Action

DCMU (3-(3,4-dichlorophenyl)-1,1-dimethylurea) is an algicide and herbicide of the aryl urea class that inhibits photosynthesis. It blocks the Q B plastoquinone binding site of photosystem II, disallowing the electron flow from photosystem II to plastoquinone.

Safety and Hazards

The safety data sheet for “3-(Dichloromethyl)benzoyl chloride” indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation. It should be handled with care, using protective gloves, clothing, and eye/face protection.